Cas no 1363381-25-2 (3-(3-bromophenyl)oxetane-3-carbaldehyde)

• Product Name: 3-(3-bromophenyl)oxetane-3-carbaldehyde
• CAS No: 1363381-25-2
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 1239396
• PubChem ID: 72207444
• Update Time: 2025-10-28

3-(3-bromophenyl)oxetane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)oxetane-3-carbaldehyde
• CS-0057359
• 3-Oxetanecarboxaldehyde, 3-(3-bromophenyl)-
• PB23111
• SCHEMBL23705367
• DB-423853
• AKOS024438509
• 3-(3-Bromophenyl)-3-oxetanecarboxaldehyde
• DTXSID701262353
• 1363381-25-2

• MDL： MFCD22566189
• Inchi： 1S/C10H9BrO2/c11-9-3-1-2-8(4-9)10(5-12)6-13-7-10/h1-5H,6-7H2
• InChI Key： NHUHQYFRHUGROL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C=O)COC1

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

3-(3-bromophenyl)oxetane-3-carbaldehyde Security Information

• Storage Condition：(BD314944)

Additional information on 3-(3-bromophenyl)oxetane-3-carbaldehyde

Introduction to 3-(3-bromophenyl)oxetane-3-carbaldehyde (CAS No. 1363381-25-2)

3-(3-bromophenyl)oxetane-3-carbaldehyde is a highly specialized organic compound with the CAS registry number 1363381-25-2. This compound belongs to the class of aldehydes and is characterized by its unique structure, which includes an oxetane ring substituted with a bromophenyl group and an aldehyde functional group. The compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular formula of 1363381-25-2 is C₉H₇BrO₂, and its molecular weight is approximately 249.0 g/mol. The compound's structure consists of a four-membered oxetane ring, which is a saturated cyclic ether. The oxetane ring is substituted at the 3-position with a bromophenyl group, specifically a bromine atom attached to a phenyl ring at the meta position. Additionally, the same position on the oxetane ring bears an aldehyde group (-CHO), making this compound a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of oxetane derivatives in medicinal chemistry due to their unique pharmacokinetic properties and ability to serve as scaffolds for drug design. The presence of the aldehyde group in 1363381-25-2 makes it particularly useful in various condensation reactions, such as the formation of imines or enones, which are key intermediates in the synthesis of bioactive molecules. Moreover, the bromophenyl substituent introduces electronic and steric effects that can modulate the compound's reactivity and biological activity.

In terms of synthesis, 1363381-25-2 can be prepared through a variety of methods, including nucleophilic substitution reactions or oxidation processes. One common approach involves the oxidation of a corresponding alcohol derivative to introduce the aldehyde group. Researchers have also explored the use of transition metal catalysts to enhance reaction efficiency and selectivity during the synthesis of this compound.

The applications of 1-(bromophenyl)oxetane carbaldehyde are diverse and expanding rapidly with advancements in chemical research. In pharmaceuticals, this compound has been investigated as a potential lead molecule for anti-cancer drug development due to its ability to inhibit specific enzymes involved in cell proliferation. Additionally, its unique structure makes it a promising candidate for use in agrochemicals, where it could serve as an active ingredient in pesticides or herbicides.

Recent studies have also focused on the environmental impact and toxicity profile of CAS No. 1363381-25-2. Researchers have conducted acute and chronic toxicity tests to assess its potential risks to human health and ecosystems. These studies have provided valuable insights into the safe handling and disposal of this compound, ensuring that its use aligns with regulatory standards and environmental sustainability goals.

In conclusion, 1-(bromophenyl)oxetane carbaldehyde (CAS No. 1363381-25-2) is a versatile and intriguing compound with significant potential across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic methods and application research, positions it as a key player in modern chemistry. As research continues to uncover new properties and uses for this compound, its role in drug discovery, agrochemical development, and materials science is likely to grow even further.